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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

For researchers, scientists, and drug development professionals seeking viable alternatives to

N-Heptylformamide in plasticizer applications, this guide offers an objective comparison of

prominent non-phthalate plasticizers. We delve into the performance of citrate esters, sebacate

esters, and trimellitate esters, presenting key experimental data, detailed methodologies, and

visual workflows to inform your material selection process.

The demand for high-performance, safe, and environmentally conscious plasticizers has driven

the exploration of alternatives to traditional compounds. While N-Heptylformamide has

specific applications, a broader range of well-characterized and commercially available

plasticizers offers a diverse palette of properties to meet the stringent requirements of

pharmaceutical and research applications. This guide focuses on three leading classes of non-

phthalate plasticizers: citrate esters, exemplified by Acetyl Tributyl Citrate (ATBC); sebacate

esters, represented by Dioctyl Sebacate (DOS) and Dibutyl Sebacate (DBS); and trimellitate

esters, with Trioctyl Trimellitate (TOTM) as a key example.

Comparative Performance Data
The selection of a plasticizer is a critical decision, impacting the final product's flexibility,

durability, and safety. The following table summarizes the quantitative performance of these

alternatives in Polyvinyl Chloride (PVC), a common polymer in medical and laboratory

products.
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Property
Acetyl Tributyl
Citrate (ATBC)

Dioctyl
Sebacate
(DOS) / Dibutyl
Sebacate
(DBS)

Trioctyl
Trimellitate
(TOTM)

Test Method

Mechanical

Properties

Tensile Strength

(MPa)
~15-20 ~15-22 ~20-25 ASTM D638

Elongation at

Break (%)
~300-400 ~350-450 ~250-350 ASTM D638

Shore A

Hardness
~75-85 ~70-80 ~80-90 ASTM D2240

Thermal

Properties

Decomposition

Temp (°C)
~200-220 ~220-240 >250

Thermogravimetr

ic Analysis (TGA)

Volatility (%

weight loss)
High Moderate Low ASTM D1203

Migration

Resistance

Weight Loss in

Hexane (%)
High Moderate Low ASTM D1239

Environmental/To

xicological

Biodegradability Good Good Poor
ASTM D5988 /

ISO 17556

Biocompatibility Excellent Good Good ISO 10993
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Disclaimer: The data presented is a synthesis from various sources and may vary depending

on the specific grade of the plasticizer, its concentration, the polymer matrix, and the

processing conditions.

In-Depth Analysis of Alternatives
Citrate Esters (e.g., Acetyl Tributyl Citrate - ATBC)
Citrate esters, derived from citric acid, are renowned for their excellent biocompatibility and

biodegradability, making them a prime choice for medical devices and food contact

applications.[1][2] ATBC, a common citrate plasticizer, offers good plasticizing efficiency and

low-temperature flexibility.[1] However, they can exhibit higher volatility and migration

compared to other alternatives, which may be a concern for long-term applications or those

involving contact with fatty substances.[3]

Sebacate Esters (e.g., Dioctyl Sebacate - DOS, Dibutyl
Sebacate - DBS)
Sebacate esters are known for their exceptional low-temperature performance and good

compatibility with a range of polymers.[4] They provide a good balance of properties, including

moderate thermal stability and migration resistance.[5] Their application is widespread, from

industrial uses to sensitive applications like medical tubing and films.[6]

Trimellitate Esters (e.g., Trioctyl Trimellitate - TOTM)
Trimellitate esters are the workhorses for high-temperature applications.[7] TOTM, a high-

molecular-weight plasticizer, exhibits very low volatility and excellent resistance to migration

and extraction by soapy water and oils.[8][9] These properties make it ideal for demanding

applications such as wire and cable insulation and automotive interiors.[10][11] While its

biodegradability is limited, its permanence within the polymer matrix minimizes environmental

exposure.

Experimental Protocols
To ensure the reproducibility and validity of the comparative data, standardized experimental

protocols are crucial. Below are the methodologies for the key performance tests cited in this

guide.
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Mechanical Properties Testing
ASTM D638: Standard Test Method for Tensile Properties of Plastics

This test determines the force required to break a plastic specimen and the extent to which the

specimen stretches or elongates to that breaking point.

Specimen Preparation: Dog-bone shaped specimens are injection molded or machined from

a sheet.

Procedure: The specimen is placed in the grips of a universal testing machine and pulled at

a constant rate of speed until it fractures.[12][13] An extensometer is used to measure the

elongation.

Key Parameters Measured: Tensile strength, elongation at break, and modulus of elasticity.

[6]

ASTM D2240: Standard Test Method for Rubber Property—Durometer Hardness

This method measures the indentation hardness of soft materials.

Procedure: A specified indenter is pressed into the material under a specified force.[14][15]

Measurement: The depth of indentation is measured and converted to a Shore hardness

value (e.g., Shore A for softer plastics).[16][17]

Thermal Stability Assessment
Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere.

Procedure: A small sample of the plasticized material is heated in a furnace at a constant

rate.[9][18] The weight of the sample is continuously monitored.

Analysis: The resulting TGA curve shows the temperatures at which the plasticizer and

polymer degrade, providing information on thermal stability and composition.[19][20]
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Migration Resistance Evaluation
ASTM D2199: Standard Test Method for Measurement of Plasticizer Migration from Vinyl

Fabrics to Lacquers

This accelerated test measures the tendency of a plasticizer to transfer from a vinyl material to

a coating it contacts.

Procedure: A sample of the plasticized vinyl is placed in contact with a coated panel under

pressure and at an elevated temperature for a set period.[11][21]

Evaluation: The coating is then examined for any softening, marring, or other changes,

indicating the degree of plasticizer migration.[10][22]

ISO 177: Plastics - Determination of migration of plasticizers

This standard specifies a method for determining the tendency of plasticizers to migrate from a

plastic into another material.[23]

Procedure: A test specimen is placed in contact with an absorbent material (e.g., activated

carbon) under specified conditions of time, temperature, and pressure.

Measurement: The amount of plasticizer that has migrated is determined by measuring the

weight loss of the test specimen or by analyzing the absorbent material.

Biodegradability Testing
ASTM D5988: Standard Test Method for Determining Aerobic Biodegradation of Plastic

Materials in Soil

This method determines the rate and degree of aerobic biodegradation of plastic materials

when exposed to a soil environment.

Procedure: The test material is mixed with soil and incubated in a controlled environment.

The amount of carbon dioxide produced by microbial respiration is measured over time.[5]

Analysis: The percentage of biodegradation is calculated based on the amount of CO2

evolved compared to the theoretical maximum.
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Visualizing the Workflow
To further clarify the logical flow of selecting and evaluating a plasticizer alternative, the

following diagrams created using Graphviz illustrate the decision-making process and a typical

experimental workflow.

Decision Pathway

Define Application Requirements Identify Candidate Plasticizers
Key Properties

Evaluate Performance Data
Comparative Analysis

Select Optimal Plasticizer
Data-driven Decision

Click to download full resolution via product page

Caption: Logical pathway for selecting a suitable plasticizer alternative.

Experimental Evaluation Workflow
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Caption: A typical workflow for the experimental evaluation of plasticizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Exploring Eco-Friendly Plasticizers for PVC - green pla... [pascalchem.com]

3. kanademy.com [kanademy.com]

4. DIOCTYL SEBACATE (DOS) - Ataman Kimya [atamanchemicals.com]

5. ukm.my [ukm.my]

6. researchgate.net [researchgate.net]

7. univarsolutions.com [univarsolutions.com]

8. bisleyinternational.com [bisleyinternational.com]

9. Comparative study on the migration of di-2-ethylhexyl phthalate (DEHP) and tri-2-
ethylhexyl trimellitate (TOTM) into blood from PVC tubing material of a heart-lung machine -
PubMed [pubmed.ncbi.nlm.nih.gov]

10. specialchem.com [specialchem.com]

11. recarroll.com [recarroll.com]

12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

13. researchgate.net [researchgate.net]

14. O-乙酰基柠檬酸三丁酯 98% | Sigma-Aldrich [sigmaaldrich.com]

15. researchgate.net [researchgate.net]

16. pubs.acs.org [pubs.acs.org]

17. scispace.com [scispace.com]

18. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3054345?utm_src=pdf-body-img
https://www.benchchem.com/product/b3054345?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/plasticizers/atbc-vs-dop-comprehensive-comparison-plasticizer-selection-un
https://www.pascalchem.com/blog/exploring-eco-friendly-plasticizers-for-pvc
https://kanademy.com/citrate-plasticizers-as-a-replacement-of-dop/
https://www.atamanchemicals.com/dioctyl-sebacate-dos_u24573/
http://www.ukm.my/jsm/pdf_files/SM-PDF-52-3-2023/10.pdf
https://www.researchgate.net/publication/390194160_Dibutyl_sebacate_as_PVC_ecoplasticizer-economic_synthesis_and_functional_properties
https://www.univarsolutions.com/trioctyl-trimellitate-unstab-eas-3967451
https://bisleyinternational.com/wp-content/uploads/2021/09/Tri-Octyl-Trimellitate-TOTM-TDS.pdf
https://pubmed.ncbi.nlm.nih.gov/26650574/
https://pubmed.ncbi.nlm.nih.gov/26650574/
https://pubmed.ncbi.nlm.nih.gov/26650574/
https://www.specialchem.com/polymer-additives/product/zhejiang-jiaao-enprotech-stock-trioctyl-trimellitate-totm
https://www.recarroll.com/cw3/Assets/product_files/TOTM%20PDS.pdf
https://pdfs.semanticscholar.org/e6e6/44b2800b113064d2adddfc79dadcbd9c067d.pdf
https://www.researchgate.net/publication/355576290_Effects_of_molecular_design_parameters_on_plasticizer_performance_in_polyvinyl_chloride_a_comprehensive_molecular_simulation_study
https://www.sigmaaldrich.com/HK/zh/product/aldrich/388378
https://www.researchgate.net/publication/375462294_Non-Phthalate_PlasticizerPoly_Vinyl_Chloride_Compound_for_Sustainably_Based_on_Biomaterials_Using_Glycerol_from_Biodiesel_Process
https://pubs.acs.org/doi/10.1021/acsami.3c02354
https://scispace.com/pdf/perspectives-on-alternatives-to-phthalate-plasticized-poly-3rxy3zxdl3.pdf
https://www.researchgate.net/figure/Comparison-of-PVC-formulations-using-various-plasticizers-at-60-phr_tbl2_249355462
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. Synergistic Effect of Two Plasticizers on Thermal Stability, Transparency, and Migration
Resistance of Zinc Arginine Stabilized PVC [mdpi.com]

20. specialchem.com [specialchem.com]

21. eastharbourgroup.com [eastharbourgroup.com]

22. neuchem.com [neuchem.com]

23. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration
[mdpi.com]

To cite this document: BenchChem. [Navigating the Landscape of Plasticizer Alternatives: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054345#alternatives-to-n-heptylformamide-in-
plasticizer-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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